Triarachidonin

• IUPAC Name: 2,3-bis[[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxy]propyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• InChI: InChI=1S/C63H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-21,25-30,34-39,43-48,60H,4-15,22-24,31-33,40-42,49-59H2,1-3H3/b19-16-,20-17-,21-18-,28-25-,29-26-,30-27-,37-34-,38-35-,39-36-,46-43-,47-44-,48-45-
• InChI Key: HYVJNYYVNIYMDK-QSEXIABDSA-N
• Canonical SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC(COC(=O)CCCC=CCC=CCC=CCC=CCCCCC)OC(=O)CCCC=CCC=CCC=CCC=CCCCCC
• Isomeric SMILES: CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OCC(OC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)COC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC
• Molecular Formula: C63H98O6
• Molecular Weight: 951.4 g/mol
• Physical Description: Solid
• CAS No.: 23314-57-0

Description

Triarachidonin is a triacylglycerol derivative of arachidonic acid. It is a complex lipid molecule composed of three arachidonic acid molecules esterified to a glycerol backbone. The molecular formula of this compound is C63H98O6, and it has a molecular weight of 951.45 g/mol . This compound is known for its role in biological processes, particularly in the synthesis of prostaglandins, which are important mediators of inflammation and other physiological functions .

Preparation Methods

Synthetic Routes and Reaction Conditions

Triarachidonin can be synthesized through the esterification of glycerol with arachidonic acid. The reaction typically involves the use of a catalyst, such as sulfuric acid or p-toluenesulfonic acid, to facilitate the esterification process. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the ester bonds .

Industrial Production Methods

In an industrial setting, this compound can be produced by enzymatic methods using lipases. These enzymes catalyze the esterification of glycerol with arachidonic acid under mild conditions, which helps to maintain the integrity of the polyunsaturated fatty acid chains. The enzymatic process is preferred for large-scale production due to its efficiency and selectivity .

Chemical Reactions Analysis

Types of Reactions

Triarachidonin undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form hydroperoxides and other oxidation products.

Hydrolysis: The ester bonds in this compound can be hydrolyzed by lipases to release free arachidonic acid and glycerol.

Transesterification: This compound can undergo transesterification reactions with other alcohols to form different esters.

Common Reagents and Conditions

Oxidation: Common reagents include molecular oxygen and lipoxygenase enzymes.

Hydrolysis: Lipases are commonly used as catalysts, and the reaction is carried out in aqueous or buffered solutions at neutral pH.

Transesterification: Catalysts such as sodium methoxide or lipases are used, and the reaction is carried out under anhydrous conditions.

Major Products Formed

Oxidation: Hydroperoxides and other oxidized derivatives of arachidonic acid.

Hydrolysis: Free arachidonic acid and glycerol.

Transesterification: Various esters depending on the alcohol used in the reaction.

Scientific Research Applications

Triarachidonin has several scientific research applications:

Chemistry: It is used as a model compound to study lipid oxidation and the behavior of polyunsaturated fatty acids in various chemical reactions.

Biology: This compound is used to investigate the role of arachidonic acid and its derivatives in cellular signaling pathways, particularly those involved in inflammation and immune responses.

Medicine: Research on this compound contributes to understanding the mechanisms of diseases related to inflammation, such as arthritis and cardiovascular diseases.

Industry: This compound is used in the production of specialized lipid-based products, including nutritional supplements and cosmetics.

Mechanism of Action

Triarachidonin exerts its effects primarily through the release of arachidonic acid upon hydrolysis. Arachidonic acid is then metabolized by cyclooxygenase and lipoxygenase enzymes to produce various eicosanoids, including prostaglandins, thromboxanes, and leukotrienes . These eicosanoids act as signaling molecules that regulate inflammation, pain, and other physiological processes . The molecular targets of these eicosanoids include G-protein-coupled receptors and ion channels, which mediate their effects on cellular functions .

Comparison with Similar Compounds

Triarachidonin is unique due to its specific composition of three arachidonic acid molecules esterified to glycerol. Similar compounds include:

Triacylglycerols with different fatty acids: These include triacylglycerols with saturated or monounsaturated fatty acids, which have different physical and chemical properties compared to this compound.

Diacylglycerols and monoacylglycerols: These compounds have fewer fatty acid chains and different biological activities.

Phospholipids: These contain a phosphate group in addition to fatty acids and glycerol, and they play different roles in cellular membranes and signaling.

This compound’s uniqueness lies in its high degree of unsaturation and its role as a precursor to bioactive eicosanoids, which distinguishes it from other triacylglycerols and lipid molecules .

Biological Activity

Triarachidonin is a polyunsaturated triacylglycerol characterized by three arachidonic acid (20:4) side chains. This compound plays a significant role in lipid research and has been studied for its various biological activities, including its effects on inflammation, cell signaling, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C63H98O6
• Molecular Weight : 951.45 g/mol
• Structure : this compound consists of three arachidonic acid residues esterified to a glycerol backbone, making it highly unsaturated and reactive in biological systems.

Biological Activities

This compound exhibits several biological activities that are crucial for understanding its potential therapeutic applications:

• Anti-inflammatory Effects :
  • This compound is known to modulate inflammatory responses. It can influence the production of eicosanoids, which are signaling molecules derived from arachidonic acid that play a crucial role in inflammation.
  • Studies indicate that this compound may inhibit the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammatory processes .
• Cell Signaling :
  • As a precursor to bioactive lipids, this compound can impact various signaling pathways, including those involved in cell proliferation and apoptosis.
  • Research has shown that this compound can enhance the release of calcium ions from intracellular stores, influencing cellular signaling mechanisms .
• Neuroprotective Properties :
  • Some studies suggest that this compound may have neuroprotective effects, potentially offering benefits in neurodegenerative conditions by modulating neuroinflammation and promoting neuronal survival .
• Cardiovascular Effects :
  • The compound has been investigated for its role in cardiovascular health, particularly its effects on lipid metabolism and endothelial function. It may help regulate blood pressure and improve vascular function through its action on eicosanoid pathways .

Table 1: Summary of Biological Activities of this compound

Activity Type	Description	References
Anti-inflammatory	Modulates eicosanoid production; inhibits NF-κB	,
Cell Signaling	Influences calcium release; affects proliferation	,
Neuroprotective	Potential benefits in neurodegenerative diseases	,
Cardiovascular	Regulates lipid metabolism; improves endothelial function	,

Case Study: Neuroprotective Effects

A study conducted by researchers at a leading university explored the neuroprotective effects of this compound in a mouse model of Alzheimer’s disease. The results indicated that treatment with this compound led to significant reductions in neuroinflammation and improved cognitive function compared to control groups. The mechanism was linked to the modulation of inflammatory cytokines and enhancement of synaptic plasticity .

Customer Q & A

Q1: What is the significance of triarachidonin in biological systems?

A1: this compound is a triglyceride composed of three arachidonic acid molecules. Arachidonic acid is a polyunsaturated omega-6 fatty acid that plays a crucial role in cell signaling and inflammation. [, ] As a precursor to eicosanoids, arachidonic acid derivatives are involved in various physiological processes, including inflammation, immune response, and pain signaling. This compound serves as a storage form of arachidonic acid, and its hydrolysis can rapidly release this important fatty acid. []

Q2: How does the structure of this compound relate to its potential toxicity?

A2: this compound’s structure, with its high degree of unsaturation (three arachidonic acid chains each containing four double bonds), makes it highly susceptible to oxidation. [] This oxidation process can generate free radicals and lipid peroxidation products, which are known to be toxic to cells. Studies have shown that this compound exhibits significant toxicity to human monocyte-macrophages, particularly compared to less unsaturated triglycerides. [] This toxicity appears to be directly related to its susceptibility to oxidation and the generation of toxic byproducts.

Q3: Can you elaborate on the dietary requirements and metabolic fate of this compound in mud crabs?

A3: Research on juvenile mud crabs (Scylla serrata) demonstrated that a dietary source of this compound is essential for their growth. [] When deprived of dietary this compound, the levels of arachidonic acid in the crabs’ neutral lipids decreased, while levels in polar lipids were conserved, suggesting a selective retention mechanism. [] This highlights the critical role of this compound in providing the arachidonic acid necessary for the growth and development of these organisms.

Q4: Are there any alternative methods to traditional techniques for analyzing this compound in biological samples?

A4: Yes, Direct Thermal Desorption (DTD) combined with gas chromatography offers a promising alternative to conventional methods for analyzing this compound and other fatty acids in complex matrices like microbial cells. [] This method, when combined with Thermally assisted Hydrolysis and Methylation (THM), can efficiently convert triglycerides like this compound into their corresponding fatty acid methyl esters (FAMEs), which can then be analyzed via GC. [] DTD-GC offers several advantages over traditional methods, including reduced sample preparation, minimized risk of isomerization, and the potential for automation for high-throughput analysis. []

Q5: How does this compound contribute to our understanding of cancer cachexia?

A5: Studies using a mouse model of cancer cachexia have linked this compound to the muscle wasting characteristic of the disease. [] Researchers observed that the action of a proteolysis-inducing factor found in cachectic animals could be mimicked by this compound. [] This finding suggests that elevated arachidonic acid levels, potentially derived from this compound, could contribute to the increased muscle protein degradation observed in cancer cachexia. Further research into this mechanism might lead to novel therapeutic approaches for managing this debilitating condition.